Cas no 1421030-68-3 (2-Chloro-N-[(3S)-piperidin-3-yl]pyrimidin-4-amine;hydrochloride)
1421030-68-3 structure
Product Name:2-Chloro-N-[(3S)-piperidin-3-yl]pyrimidin-4-amine;hydrochloride
CAS No:1421030-68-3
MF:C9H14Cl2N4
MW:249.1402592659
CID:2165874
Update Time:2023-08-05
2-Chloro-N-[(3S)-piperidin-3-yl]pyrimidin-4-amine;hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (S)-2-chloro-n-(piperidin-3-yl)pyrimidin-4-amine hydrochloride
- 2-Chloro-N-[(3S)-piperidin-3-yl]pyrimidin-4-amine;hydrochloride
-
- Inchi: 1S/C9H13ClN4.ClH/c10-9-12-5-3-8(14-9)13-7-2-1-4-11-6-7;/h3,5,7,11H,1-2,4,6H2,(H,12,13,14);1H/t7-;/m0./s1
- InChI Key: HDQNCUIWQWPUFW-FJXQXJEOSA-N
- SMILES: ClC1=NC=CC(=N1)N[C@@H]1CNCCC1.Cl
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 178
- Topological Polar Surface Area: 49.8
2-Chloro-N-[(3S)-piperidin-3-yl]pyrimidin-4-amine;hydrochloride Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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